7-Chloro-5-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-[(3,4-dimethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazoline

• IUPAC Name: 7-chloro-5-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazoline
• InChI: InChI=1S/C29H29ClN6O2S/c1-18-5-6-20(3)26(15-18)34-11-13-35(14-12-34)27-24-17-22(30)8-10-25(24)36-28(31-27)29(32-33-36)39(37,38)23-9-7-19(2)21(4)16-23/h5-10,15-17H,11-14H2,1-4H3
• InChI Key: UEKZCUPVGVHGGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC4=C(N=NN4C5=C3C=C(C=C5)Cl)S(=O)(=O)C6=CC(=C(C=C6)C)C
• Molecular Formula: C29H29ClN6O2S
• Molecular Weight: 561.1 g/mol
• CAS No.: 893788-77-7

Description

7-Chloro-5-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-[(3,4-dimethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C29H29ClN6O2S and its molecular weight is 561.1. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quality Control Methods Development

• A study aimed to develop quality control methods for a compound similar to the requested chemical, focusing on a derivative of triazoloquinazoline, which was identified as a promising antimalarial agent. The proposed quality control methods included solubility, identification using infrared and ultraviolet spectroscopy, and assay by potentiometric titration, among others (Danylchenko et al., 2018).

Antimicrobial Activities

• Research on new 1,2,4-triazole derivatives, including structures akin to the requested compound, highlighted their synthesis and the evaluation of their antimicrobial activities. Some derivatives demonstrated good or moderate activities against test microorganisms, showcasing the potential for such compounds in antimicrobial applications (Bektaş et al., 2007).

Anticancer Activities

• The synthesis and evaluation of 4-aminoquinoline derivatives designed using a hybrid pharmacophore approach revealed potent anticancer activities. One particular compound was highlighted for its effectiveness across various cancer types, suggesting a promising direction for the development of anticancer agents from triazoloquinazoline derivatives (Solomon et al., 2019).

Novel Synthesis Methods

• A study on the synthesis of novel quinazoline derivatives containing piperazine moieties as antitumor agents presented the creation of compounds with significant antiproliferative activities. This research provides insights into the synthetic methodologies and potential therapeutic applications of quinazoline derivatives in cancer treatment (Li et al., 2020).